Cas no 151171-32-3 (Carolisterol A)

• Product Name: Carolisterol A
• CAS No: 151171-32-3
• MF: C₂₇H₄₆NNaO₁₀S
• MW: 599.709619045258
• CID: 203952
• Update Time: 2024-03-01

Carolisterol A Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-hydroxy-2-[[(3b,5a,6b,15a,16b)-3,5,6,15,16-pentahydroxy-24-oxocholan-24-yl]amino]-,monosodium salt, (2S)- (9CI)
• 1-Propanesulfonic acid,3-hydroxy-2-[[(3b,5a,6b,15a,16b)-3,5,6,15,16-pentahydroxy-24-oxocholan-24-yl]amino]-,monosodium salt,
• 1-Propanesulfonicacid, 3-hydroxy-2-[[(3b,5a,6b,15a,16b)-3,5,6,15,16-pentahydroxy-24-oxocholan-24-yl]amino]-,monosodium salt, (S)-
• Carolisterol A
• Cholane, 1-propanesulfonic acid deriv.
• CID 101422153
• 1-Propanesulfonic acid, 3-hydroxy-2-[[(3β,5α,6β,15α,16β)-3,5,6,15,16-pentahydroxy-24-oxocholan-24-yl]amino]-, monosodium salt, (2S)- (9CI)

• Inchi： 1S/C27H47NO10S.Na/c1-14(4-5-20(32)28-15(12-29)13-39(36,37)38)21-23(33)24(34)22-17-10-19(31)27(35)11-16(30)6-9-26(27,3)18(17)7-8-25(21,22)2;/h14-19,21-24,29-31,33-35H,4-13H2,1-3H3,(H,28,32)(H,36,37,38);/q;+1/p-1/t14-,15+,16+,17-,18+,19-,21+,22-,23-,24-,25-,26-,27+;/m1./s1
• InChI Key： IOHITKSRKSYLGO-DBWPFNMKSA-M
• SMILES： S(C[C@H](CO)/N=C(/CC[C@@H](C)[C@H]1[C@H]([C@@H]([C@H]2[C@@H]3C[C@H]([C@]4(C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O)O)O)O)O)\[O-])(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 599.274
• Monoisotopic Mass: 599.274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives